Cas no 1336893-15-2 (2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene)

2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene is a high-purity organic semiconductor material designed for advanced optoelectronic applications. Its benzo[1,2-b:4,5-b']dithiophene (BDT) core, functionalized with bromine and alkoxy side chains, enhances solubility and processability while maintaining excellent charge transport properties. The dibromo substitution facilitates further functionalization via cross-coupling reactions, making it a versatile building block for conjugated polymers and small-molecule semiconductors. The branched alkyl side chains improve thin-film morphology and stability, critical for organic solar cells and field-effect transistors. This compound is particularly valued for its balanced hole mobility and optical absorption characteristics, making it suitable for high-performance organic electronic devices.
2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene structure
1336893-15-2 structure
Product Name:2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene
CAS No:1336893-15-2
MF:C34H52Br2O2S2
MW:716.713486671448
MDL:MFCD29472521
CID:2952318
PubChem ID:354333496
Update Time:2025-11-01

2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene
    • i>:4,5-<i>b<
    • 2,6-Dibromo-4,8-bis((2-butyloctyl)oxy)benzo[1,2-b:4,5-b']dithiophene
    • AMY27101
    • D4592
    • C(CCC)C(COC1=C2C=C(SC2=C(C=2C=C(SC12)Br)OCC(CCCCCC)CCCC)Br)CCCCCC
    • MDL: MFCD29472521
    • Inchi: 1S/C34H52Br2O2S2/c1-5-9-13-15-19-25(17-11-7-3)23-37-31-27-21-29(35)40-34(27)32(28-22-30(36)39-33(28)31)38-24-26(18-12-8-4)20-16-14-10-6-2/h21-22,25-26H,5-20,23-24H2,1-4H3
    • InChI Key: XXZPBOPQASGASH-UHFFFAOYSA-N
    • SMILES: BrC1=CC2C(=C(C3C=C(SC=3C=2OCC(CCCC)CCCCCC)Br)OCC(CCCC)CCCCCC)S1

Computed Properties

  • Exact Mass: 716.17550 g/mol
  • Monoisotopic Mass: 714.17755 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 22
  • Complexity: 601
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 16.5
  • Topological Polar Surface Area: 74.9
  • Molecular Weight: 716.7

Experimental Properties

  • Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),
  • Refractive Index: 1.5600-1.5640
  • Solubility: Insuluble (9.3E-10 g/L) (25 ºC),

2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene
1336893-15-2 >94.0%(HPLC)
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2,6-Dibromo-4,8-bis((2-butyloctyl)oxy)benzo[1,2-b4,5-b']dithiophene
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abcr
AB549946-200 mg
2,6-Dibromo-4,8-bis[(2-butyl-n-octyl)oxy]benzo[1,2-b:4,5-b']dithiophene, 90%; .
1336893-15-2 90%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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eNovation Chemicals LLC
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